Cas no 125185-25-3 (Phosphonic acid, [(4-formylphenyl)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(4-formylphenyl)methyl]-, diethyl ester
• CAS No: 125185-25-3
• MF: C₁₂H₁₇O₄P
• MW: 256.234744787216
• CID: 838104
• Update Time: 2026-04-29

Phosphonic acid, [(4-formylphenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(4-formylphenyl)methyl]-, diethyl ester
• 4-(diethoxyphosphorylmethyl)benzaldehyde
• 4-(DIETHYLPHOSPHONOMETHYL)BENZALDEHYDE
• 4-(DIETHYLPHOSPHONOMETHYL)BENZALDEHYDE,TECH
• (4-formyl-benzyl)-phosphonic acid diethyl ester
• (4-formylphenyl)methylphosphonic acid diethyl ester
• 4-(diethoxyphosphorylmethyl)-1-benzaldehyde
• ACMC-20mrej
• AG-D-53285
• AGN-PC-002F8O
• CTK0F6981
• DIETHYL 4-FORMYLBENZYLPHOSPHONATE
• 4-(Diethylphosphonomethyl)benzaldehyde, tech.

• Inchi： InChI=1S/C12H17O4P/c1-3-15-17(14,16-4-2)10-12-7-5-11(9-13)6-8-12/h5-9H,3-4,10H2,1-2H3
• InChI Key： XVFUMRMVANEEBK-UHFFFAOYSA-N
• SMILES： CCOP(=O)(CC1=CC=C(C=C1)C=O)OCC

Computed Properties

• Exact Mass: 256.08651
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 52.6

Additional information on Phosphonic acid, [(4-formylphenyl)methyl]-, diethyl ester

Comprehensive Overview of Phosphonic acid, [(4-formylphenyl)methyl]-, diethyl ester (CAS No. 125185-25-3)

Phosphonic acid, [(4-formylphenyl)methyl]-, diethyl ester (CAS No. 125185-25-3) is an organophosphorus compound with significant applications in organic synthesis and material science. This compound, often referred to as diethyl (4-formylbenzyl)phosphonate, features a unique molecular structure combining a phosphonate ester group with a benzaldehyde moiety. Its versatility makes it valuable in pharmaceuticals, agrochemicals, and advanced material research.

The growing interest in organophosphorus compounds has placed Phosphonic acid, [(4-formylphenyl)methyl]-, diethyl ester in the spotlight. Researchers are exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes. Its reactive formyl group and phosphonate functionality enable diverse chemical transformations, making it a key intermediate in drug discovery and material design.

One of the most searched questions about this compound is: "What is the role of diethyl (4-formylbenzyl)phosphonate in organic synthesis?" The answer lies in its dual reactivity. The formyl group participates in condensation reactions, while the phosphonate group facilitates Horner-Wadsworth-Emmons (HWE) reactions, crucial for forming carbon-carbon double bonds. This dual functionality makes it indispensable for synthesizing α,β-unsaturated carbonyl compounds, widely used in fragrances, pharmaceuticals, and polymers.

In material science, Phosphonic acid, [(4-formylphenyl)methyl]-, diethyl ester is gaining attention for its potential in metal-organic frameworks (MOFs) and surface modification. The phosphonate group strongly binds to metal oxides, making it useful for creating corrosion-resistant coatings and functionalized surfaces. Recent studies highlight its role in developing self-assembled monolayers (SAMs), which are critical for sensors and electronic devices.

Market trends indicate rising demand for specialty phosphonates, driven by advancements in biomedical applications and nanotechnology. The compound's compatibility with click chemistry and bioorthogonal reactions further enhances its appeal in bioconjugation and targeted drug delivery systems. As industries prioritize high-purity intermediates, CAS No. 125185-25-3 is increasingly sourced for precision synthesis.

Safety and handling of Phosphonic acid, [(4-formylphenyl)methyl]-, diethyl ester follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage in anhydrous environments is recommended to preserve its reactivity. Researchers often inquire about "solubility and stability of diethyl (4-formylbenzyl)phosphonate," which is soluble in common organic solvents like dichloromethane and tetrahydrofuran but hydrolyzes slowly in aqueous media.

Future research directions for CAS No. 125185-25-3 include exploring its catalytic applications and photoresponsive materials. With the rise of AI-driven molecular design, computational studies are predicting novel derivatives of this compound for energy storage and optoelectronics. Its adaptability ensures it remains a focal point in interdisciplinary innovation.